Cas no 1332528-34-3 (2-(3-Azetidinyloxy)-6-chloropyrazine hydrochloride)

• Product Name: 2-(3-Azetidinyloxy)-6-chloropyrazine hydrochloride
• CAS No: 1332528-34-3
• MF: C₇H₉Cl₂N₃O
• MW: 222.071859121323
• CID: 3047341
• PubChem ID: 56773404
• Update Time: 2025-06-12

2-(3-Azetidinyloxy)-6-chloropyrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Azetidinyloxy)-6-chloropyrazine hydrochloride
• 2-(AZETIDIN-3-YLOXY)-6-CHLOROPYRAZINE HYDROCHLORIDE
• Pyrazine, 2-(3-azetidinyloxy)-6-chloro-, hydrochloride (1:1)
• SB51153
• 2-(azetidin-3-yloxy)-6-chloropyrazinehydrochloride
• AKOS015849632
• 1332528-34-3
• 2-(azetidin-3-yloxy)-6-chloropyrazine;hydrochloride

• Inchi： 1S/C7H8ClN3O.ClH/c8-6-3-10-4-7(11-6)12-5-1-9-2-5;/h3-5,9H,1-2H2;1H
• InChI Key： QZSRRZCVSXCLCA-UHFFFAOYSA-N
• SMILES： N1=C(C=NC=C1OC1CNC1)Cl.Cl

Computed Properties

• Exact Mass: 221.0122673g/mol
• Monoisotopic Mass: 221.0122673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(3-Azetidinyloxy)-6-chloropyrazine hydrochloride

Introduction to 2-(3-Azetidinyloxy)-6-chloropyrazine hydrochloride (CAS No. 1332528-34-3) in Modern Chemical Biology

2-(3-Azetidinyloxy)-6-chloropyrazine hydrochloride, identified by the chemical identifier CAS No. 1332528-34-3, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and molecular medicine. The compound features a pyrazine core substituted with a chloro group at the 6-position and an azetidine moiety linked via an oxygen atom at the 2-position, forming a hydrochloride salt for enhanced solubility and bioavailability.

The pyrazine scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets, including enzymes and receptors. The introduction of a chloro substituent at the 6-position of the pyrazine ring often enhances lipophilicity and metabolic stability, making it a desirable feature in drug design. The azetidine ring, on the other hand, introduces conformational flexibility and can serve as a template for binding interactions with biological macromolecules.

Recent advancements in computational chemistry and structure-activity relationship (SAR) studies have highlighted the potential of 2-(3-Azetidinyloxy)-6-chloropyrazine hydrochloride as a lead compound for developing novel therapeutic agents. Its molecular framework suggests possible applications in modulating pathways associated with inflammation, cancer, and neurodegenerative diseases. For instance, the compound's ability to engage with protein kinases and other enzymes implicated in disease mechanisms has been explored in preclinical studies.

In particular, the azetidinyloxy functional group has been investigated for its role in enhancing binding affinity and selectivity. This moiety is structurally similar to epoxide derivatives, which are known for their potent biological activity. By incorporating this group into the pyrazine core, researchers aim to develop molecules that can selectively inhibit target enzymes while minimizing off-target effects. Such selectivity is crucial for improving therapeutic efficacy and reducing side effects in drug candidates.

The hydrochloride salt form of 2-(3-Azetidinyloxy)-6-chloropyrazine hydrochloride improves its pharmacokinetic properties, including dissolution rate and bioavailability. These characteristics are essential for ensuring effective delivery to target tissues and organs. In vitro studies have demonstrated promising results regarding its interaction with biological targets, suggesting potential as an intermediate or scaffold for further derivatization.

Current research in this field is focused on leveraging high-throughput screening (HTS) technologies to identify novel derivatives of 2-(3-Azetidinyloxy)-6-chloropyrazine hydrochloride with enhanced biological activity. Computational modeling techniques, such as molecular dynamics simulations and quantum mechanics calculations, are being employed to predict binding affinities and optimize molecular structures. These approaches are accelerating the discovery process by enabling rapid virtual screening of large compound libraries.

The compound's relevance extends beyond academic research; it holds promise for industrial applications in pharmaceutical development. Companies specializing in medicinal chemistry are exploring synthetic routes to efficiently produce scalable quantities of 2-(3-Azetidinyloxy)-6-chloropyrazine hydrochloride for use in preclinical trials and commercial drug formulations. The demand for high-quality intermediates like this underscores its importance in the broader pharmaceutical landscape.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is critical for compounds intended for therapeutic use. Manufacturers must adhere to stringent quality control measures to guarantee consistency and purity throughout production processes. This includes rigorous analytical testing to confirm chemical identity, impurity profiles, and stability data.

The future of 2-(3-Azetidinyloxy)-6-chloropyrazine hydrochloride lies in its integration into multidisciplinary research initiatives that combine synthetic chemistry, biopharmaceuticals, and clinical sciences. Collaborative efforts between academic institutions and industry partners will be essential to translate laboratory findings into tangible therapeutic benefits for patients worldwide.